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Compound of Interest

Compound Name:
1-(4,6-Dimethoxypyrimidin-2-

yl)thiourea

CAS No.: 102739-57-1

Cat. No.: B346796

Get Quote

Compound Overview & Physical Properties
1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is a heterocyclic thiourea derivative used primarily

as a building block for sulfonylurea agrochemicals.[1][2] It is characterized by a pyrimidine ring

substituted with two methoxy groups at the 4 and 6 positions, and a thiourea moiety at the 2

position.[1]
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Property Data

IUPAC Name 1-(4,6-dimethoxypyrimidin-2-yl)thiourea

CAS Number 74448-69-6

Molecular Formula C₇H₁₀N₄O₂S

Molecular Weight 214.24 g/mol

Appearance White to off-white crystalline solid

Melting Point 215–216 °C (dec.)[1][2][3]

Solubility
Soluble in DMSO, DMF; sparingly soluble in

Acetone, Methanol; insoluble in Water

Synthesis & Structural Logic
Understanding the synthesis provides context for potential impurities (e.g., unreacted amine) in

spectral data.[1] The compound is typically synthesized by reacting 2-amino-4,6-

dimethoxypyrimidine with a thiocyanate source.
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Figure 1: Synthetic pathway converting the amino-pyrimidine precursor to the target thiourea.

[1]

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Solvent: DMSO-d₆ (Deuterated Dimethyl Sulfoxide) is the standard solvent due to the

compound's polarity and hydrogen-bonding potential.[1]

¹H NMR Data (400 MHz, DMSO-d₆)
The spectrum is dominated by the symmetry of the dimethoxy-pyrimidine ring and the

exchangeable protons of the thiourea group.[1]
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Context

10.50 – 11.00 Broad Singlet 1H NH (Internal)

Thiourea proton

adjacent to the

pyrimidine ring;

highly deshielded

due to electron-

withdrawing ring

and anisotropy.

[1]

8.50 – 9.50 Broad Singlet 2H NH₂ (Terminal)

Terminal

thioamide

protons.[1] Often

appear as two

broad humps or

one very broad

signal due to

restricted rotation

around the C-N

bond.[1]

5.80 – 6.00 Singlet 1H Ar-H (C5)

The single

aromatic proton

on the pyrimidine

ring.[1] Its upfield

shift (relative to

benzene) is

characteristic of

the electron-rich

4,6-dimethoxy

substitution.[1]

3.80 – 3.95 Singlet 6H -OCH₃

Two equivalent

methoxy groups

at positions 4

and 6.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR Data (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm) Assignment Notes

180.5 C=S
Thiourea carbon; highly

deshielded.

171.5 C-4, C-6
Carbons attached to methoxy

groups (C-O).[1]

157.0 C-2
Carbon attached to the

thiourea nitrogen (ipso).[1]

83.5 C-5

Aromatic CH carbon;

significantly shielded by ortho-

methoxy groups.[1]

54.0 -OCH₃ Methoxy carbons.[1]

B. Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the thiourea functional group and the pyrimidine

ring.[1]

Wavenumber (cm⁻¹) Vibration Mode Functional Group

3300 – 3450 ν(N-H) stretching
Primary and secondary amines

(broad bands).[1]

3100 – 3150 ν(C-H) aromatic Pyrimidine ring C-H stretch.[1]

2950 – 3000 ν(C-H) aliphatic Methoxy group C-H stretch.[1]

1640 – 1660 ν(C=N) stretching
Pyrimidine ring breathing /

Thioamide I band.[1]

1550 – 1580 δ(N-H) bending Thioamide II band.[1]

1220 – 1250 ν(C-O-C) stretching
Aryl alkyl ether (methoxy

group).[1]

1150 – 1200 ν(C=S) stretching
Thiourea characteristic band

(often coupled).[1]
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C. Mass Spectrometry (MS)
Ionization Mode: ESI+ (Electrospray Ionization, Positive mode) or EI (Electron Impact).[1]

Molecular Ion: [M+H]⁺ = 215.06 m/z (Calculated for C₇H₁₁N₄O₂S⁺).[1]

Fragmentation Pattern (EI/CID):

m/z 215 (Parent Ion).

m/z 181 [M – H₂S]⁺: Loss of hydrogen sulfide, indicating cyclization or desulfurization.[1]

m/z 156 [M – SC(NH₂) + H]⁺: Cleavage of the thiourea linkage, generating the 2-amino-

4,6-dimethoxypyrimidine cation (base peak in many conditions).[1]

m/z 125: Further fragmentation of the pyrimidine ring (loss of methoxy).[1]

Fragmentation Pathway Diagram
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[2-Amino-4,6-dimethoxypyrimidine]+
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Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.[1]

Experimental Protocol for Analysis
To ensure reproducible spectral data, follow this preparation protocol:

Sample Purity: Ensure the sample is washed with cold water and methanol to remove

unreacted ammonium thiocyanate or ADMP precursor.[1]
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NMR Preparation:

Dissolve 5–10 mg of sample in 0.6 mL DMSO-d₆.

Note: The sample may require gentle warming (40°C) to dissolve completely.[1]

Warning: Do not use CDCl₃ as solubility is insufficient and will yield poor signal-to-noise

ratios.[1]

IR Preparation:

Prepare a KBr pellet (1 mg sample : 100 mg KBr) or use ATR (Attenuated Total

Reflectance) on the solid powder.[1]

Ensure the crystal stage is clean to avoid cross-contamination with sulfonylurea

derivatives.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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